Cas no 723332-73-8 (3-(4-methylphenyl)-5-{4-(propan-2-yl)phenylmethylidene}-2-sulfanylideneimidazolidin-4-one)

• Product Name: 3-(4-methylphenyl)-5-{4-(propan-2-yl)phenylmethylidene}-2-sulfanylideneimidazolidin-4-one
• CAS No: 723332-73-8
• MF: C₂₀H₂₀N₂OS
• MW: 336.450603485107
• CID: 5697617
• PubChem ID: 2374167
• Update Time: 2025-05-20

3-(4-methylphenyl)-5-{4-(propan-2-yl)phenylmethylidene}-2-sulfanylideneimidazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• 4-Imidazolidinone, 5-[[4-(1-methylethyl)phenyl]methylene]-3-(4-methylphenyl)-2-thioxo-
• (5E)-3-(4-methylphenyl)-5-[(4-propan-2-ylphenyl)methylidene]-2-sulfanylideneimidazolidin-4-one
• 3-(4-methylphenyl)-5-{[4-(propan-2-yl)phenyl]methylidene}-2-sulfanylideneimidazolidin-4-one
• Z56876370
• EN300-08192
• 723332-73-8
• 3-(4-methylphenyl)-5-{4-(propan-2-yl)phenylmethylidene}-2-sulfanylideneimidazolidin-4-one

• Inchi： 1S/C20H20N2OS/c1-13(2)16-8-6-15(7-9-16)12-18-19(23)22(20(24)21-18)17-10-4-14(3)5-11-17/h4-13H,1-3H3,(H,21,24)
• InChI Key： VIMAWNUZRXXTCS-UHFFFAOYSA-N
• SMILES： C1(=S)NC(=CC2=CC=C(C(C)C)C=C2)C(=O)N1C1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 336.12963444g/mol
• Monoisotopic Mass: 336.12963444g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 475.7±55.0 °C(Predicted)
• pka: 10.51±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Phenylimidazolidines

Additional information on 3-(4-methylphenyl)-5-{4-(propan-2-yl)phenylmethylidene}-2-sulfanylideneimidazolidin-4-one

Introduction to 3-(4-methylphenyl)-5-{4-(propan-2-yl)phenylmethylidene}-2-sulfanylideneimidazolidin-4-one and Its CAS No. 723332-73-8

The compound with the CAS number 723332-73-8 is a fascinating molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. The systematic name, 3-(4-methylphenyl)-5-{4-(propan-2-yl)phenylmethylidene}-2-sulfanylideneimidazolidin-4-one, provides a detailed insight into its structural framework, which comprises several key functional groups and aromatic rings. This introduction aims to explore the compound's properties, potential applications, and recent advancements in research that highlight its significance.

The molecular structure of this compound features a central imidazolidinone ring, which is flanked by two aromatic substituents. The presence of a methyl group at the 4-position of one of the phenyl rings and an isopropyl group at the 4-position of another phenyl ring introduces steric and electronic effects that can influence the compound's reactivity and biological activity. The sulfanylidene moiety further contributes to the molecule's complexity, offering potential sites for interaction with biological targets.

In recent years, there has been a growing interest in imidazolidinone derivatives due to their diverse range of biological activities. These compounds have been investigated for their potential roles in modulating various cellular processes, including enzyme inhibition, receptor binding, and antioxidant properties. The specific arrangement of functional groups in 3-(4-methylphenyl)-5-{4-(propan-2-yl)phenylmethylidene}-2-sulfanylideneimidazolidin-4-one suggests that it may exhibit unique pharmacological effects that make it a valuable candidate for further exploration.

One of the most intriguing aspects of this compound is its potential as a scaffold for drug discovery. The combination of aromatic rings and heterocyclic structures provides a rich environment for interactions with biological targets. Researchers have been particularly interested in how the methyl and isopropyl substituents influence the compound's binding affinity and selectivity. Computational studies have shown that these groups can fine-tune the electronic properties of the molecule, thereby affecting its interaction with proteins and enzymes.

Recent experimental studies have begun to uncover the biological activities of this compound. Initial assays have indicated that it may possess inhibitory effects on certain enzymes involved in inflammatory pathways. This aligns with the broader interest in developing small molecules that can modulate inflammatory responses without causing significant side effects. The sulfanylidene group, in particular, has been found to play a crucial role in these interactions, potentially acting as a hinge region for binding to target proteins.

The synthesis of 3-(4-methylphenyl)-5-{4-(propan-2-yl)phenylmethylidene}-2-sulfanylideneimidazolidin-4-one presents both challenges and opportunities for synthetic chemists. The multi-step synthesis requires careful control over reaction conditions to ensure high yields and purity. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with greater efficiency and precision. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in forming the aromatic ring systems.

The chemical properties of this compound also make it an interesting subject for material science applications. The presence of both polar and non-polar regions suggests that it may exhibit unique solubility characteristics, making it suitable for use in formulations where controlled release is desired. Additionally, its ability to form hydrogen bonds could be exploited in designing materials with specific recognition properties.

In conclusion, the compound with CAS number 723332-73-8 represents a promising area of research with significant potential in both pharmaceuticals and materials science. Its unique structural features and demonstrated biological activities make it a valuable asset for further investigation. As research continues to uncover new applications and mechanisms of action, this molecule is likely to play an increasingly important role in addressing some of the most pressing challenges in modern science.